molecular formula C26H19ClN2O5 B2558234 2-(3-benzoyl-6-chloro-4-oxoquinolin-1(4H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide CAS No. 887224-52-4

2-(3-benzoyl-6-chloro-4-oxoquinolin-1(4H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

Cat. No. B2558234
CAS RN: 887224-52-4
M. Wt: 474.9
InChI Key: QZZSHRQFLNOYMI-UHFFFAOYSA-N
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Description

2-(3-benzoyl-6-chloro-4-oxoquinolin-1(4H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C26H19ClN2O5 and its molecular weight is 474.9. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Compounds with a structure similar to the queried chemical have been synthesized and evaluated for their antibacterial activity. For example, novel series of N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives were developed as potent antibacterial agents against both Gram-positive and Gram-negative bacteria, showcasing a broad spectrum of activity due to the presence of the quinoline linkage (Bhoi, Borad, Parmar, & Patel, 2015).

Antitumor Activity

Similarly, derivatives of quinazolinone, a core structure related to the queried compound, have been synthesized and evaluated for their antitumor activities. A novel series of 3-benzyl-substituted-4(3H)-quinazolinones demonstrated significant broad-spectrum antitumor activity, highlighting the potential of such compounds in cancer research (Al-Suwaidan et al., 2016).

Photovoltaic Efficiency and Ligand-Protein Interactions

Research has also explored the photovoltaic efficiency and ligand-protein interactions of benzothiazolinone acetamide analogs, which are structurally related to the queried compound. These studies involved spectroscopic, quantum mechanical studies, and molecular docking to understand their binding interactions with proteins like Cyclooxygenase 1 (COX1), besides their potential application in dye-sensitized solar cells (DSSCs) (Mary et al., 2020).

Synthesis of Heterocyclic Compounds

The synthesis and reactions of pyranoquinolines, for instance, have been reported, where compounds like benzoyl-N-(6'-coumarinyl)-acetamides, upon further processing, yield novel heterocyclic compounds. These studies are crucial for the development of new materials with potential applications in various fields, including pharmaceuticals and materials science (Mulwad & Dalvi, 2003).

properties

IUPAC Name

2-(3-benzoyl-6-chloro-4-oxoquinolin-1-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H19ClN2O5/c27-17-6-8-21-19(12-17)26(32)20(25(31)16-4-2-1-3-5-16)14-29(21)15-24(30)28-18-7-9-22-23(13-18)34-11-10-33-22/h1-9,12-14H,10-11,15H2,(H,28,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QZZSHRQFLNOYMI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC2=C(O1)C=CC(=C2)NC(=O)CN3C=C(C(=O)C4=C3C=CC(=C4)Cl)C(=O)C5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H19ClN2O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

474.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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